Cas no 2211-68-9 (trans-2-chloro-2-butene)
trans-2-chloro-2-butene structure
Product Name:trans-2-chloro-2-butene
CAS No:2211-68-9
MF:C4H7Cl
MW:90.5513803958893
CID:866196
Update Time:2026-04-29
trans-2-chloro-2-butene Chemical and Physical Properties
Names and Identifiers
-
- trans-2-chloro-2-butene
- (E)-2-Butene, 2-fluoro
- 2-Butene, 2-chloro-, (E)-
-
- Inchi: InChI=1S/C4H7Cl/c1-3-4(2)5/h3H,1-2H3/b4-3+
- InChI Key: DSDHFHLZEFQSFM-ONEGZZNKSA-N
- SMILES: C/C=C(\C)/Cl
Computed Properties
- Exact Mass: 90.02371
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
Experimental Properties
- PSA: 0
trans-2-chloro-2-butene Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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